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Compound of Interest

Compound Name: 2002-H20

Cat. No.: B1663990 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for 2002-H20 (CAS Number: 351520-91-7), a compound identified as an

Alzheimer's Aβ peptide binder. Due to the absence of a publicly available, specific Safety Data

Sheet (SDS) for 2002-H20, the following procedures are based on its known hazards and

established best practices for the disposal of solid chemical waste that is classified as a serious

eye irritant.

Key Compound Information and Safety Data
2002-H20 is a white to tan powder that is soluble in DMSO.[1] Its primary hazard, as indicated

by the GHS07 pictogram and H319 hazard statement, is that it causes serious eye irritation.[1]

Adherence to safety protocols is crucial when handling this compound.
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Property Information Source

Chemical Name 2002-H20 Sigma-Aldrich

CAS Number 351520-91-7 Sigma-Aldrich

Physical Form Solid, powder [1]

Appearance White to tan [1]

Solubility Soluble in DMSO [1]

Primary Hazard
Causes serious eye irritation

(H319)
[1]

GHS Pictogram GHS07 (Exclamation mark) [1]

Signal Word Warning [1]

Storage 2-8°C [1]

Experimental Protocols: Disposal of 2002-H20
The following step-by-step methodology should be followed for the safe disposal of 2002-H20.

1. Personal Protective Equipment (PPE): Before handling 2002-H20 for disposal, ensure the

following PPE is worn:

Eye Protection: Chemical safety goggles are mandatory to protect against the serious eye

irritation hazard.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat is required to protect from spills.

2. Waste Collection and Storage:

Collect waste 2002-H20 in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.
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The label must clearly state "Hazardous Waste" and identify the contents as "2002-H20
(CAS: 351520-91-7)".[2]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

3. Spill Management: In the event of a spill:

Avoid generating dust.

Carefully sweep the solid material into a designated waste container.

Clean the spill area with a damp cloth. Dispose of the cloth as hazardous waste.

4. Final Disposal:

The primary disposal instruction for this type of compound is to "Dispose of

contents/container to an approved waste disposal plant" (P501).[3]

Do not dispose of 2002-H20 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal in

accordance with local, state, and federal regulations.[1][4]

Disposal Workflow for 2002-H20
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2002-H20.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_3_7_Dimethyloct_7_enal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2002-H20 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Is there a spill?

Follow Spill Management Protocol
(Avoid Dust, Sweep, Clean Area)

Yes

Step 3: Store Waste Container
in a Designated Safe Area

No

Step 4: Contact EHS or Licensed
Waste Disposal Contractor

End: Waste Disposed of by
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2002-H20 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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